REACTION_CXSMILES
|
Br[C:2]1[C:3]([CH3:14])=[CH:4][C:5]([O:12][CH3:13])=[C:6]([CH:11]=1)[C:7]([O:9][CH3:10])=[O:8].[F:15][C:16]([F:21])([F:20])C([O-])=O.[K+].C1(C)C=CC=CC=1>CN(C)C=O.[Cu]I>[CH3:14][C:3]1[C:2]([C:16]([F:21])([F:20])[F:15])=[CH:11][C:6]([C:7]([O:9][CH3:10])=[O:8])=[C:5]([O:12][CH3:13])[CH:4]=1 |f:1.2|
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Name
|
|
Quantity
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2.5 g
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Type
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reactant
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Smiles
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BrC=1C(=CC(=C(C(=O)OC)C1)OC)C
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Name
|
|
Quantity
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40 mL
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Type
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solvent
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Smiles
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CN(C=O)C
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Name
|
|
Quantity
|
10 mL
|
Type
|
reactant
|
Smiles
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C1(=CC=CC=C1)C
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Name
|
|
Quantity
|
2.94 g
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Type
|
reactant
|
Smiles
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FC(C(=O)[O-])(F)F.[K+]
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Name
|
|
Quantity
|
4.04 g
|
Type
|
catalyst
|
Smiles
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[Cu]I
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Control Type
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UNSPECIFIED
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Setpoint
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170 °C
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Conditions are dynamic
|
1
|
Details
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See reaction.notes.procedure_details.
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Type
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CUSTOM
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Details
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The toluene was removed via the Dean Stark trap
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Type
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TEMPERATURE
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Details
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the resulting mixture was heated for 18 hours at 170° C
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Duration
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18 h
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Type
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ADDITION
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Details
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The mixture was diluted with water (10 ml) and ethyl acetate (20 ml)
|
Type
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CUSTOM
|
Details
|
the solid was removed
|
Type
|
CUSTOM
|
Details
|
the organic layer separated
|
Type
|
DRY_WITH_MATERIAL
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Details
|
dried (MgSO4)
|
Type
|
CUSTOM
|
Details
|
the solvent removed in vacuo
|
Type
|
CUSTOM
|
Details
|
The residue was purified by column chromatography (SiO2, 50% Cyclohexane/diethyl ether)
|
Name
|
|
Type
|
product
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Smiles
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CC1=CC(=C(C(=O)OC)C=C1C(F)(F)F)OC
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Source
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Open Reaction Database (ORD) |
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |